Cas no 1416342-23-8 (1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one)
1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(3-bromophenyl)-1,5,6,7-tetrahydro-6-thioxo-
-
- Inchi: 1S/C11H7BrN4OS/c12-6-2-1-3-7(4-6)16-9-8(5-13-16)10(17)15-11(18)14-9/h1-5H,(H2,14,15,17,18)
- InChI Key: MBPDNMCARIAUAO-UHFFFAOYSA-N
- SMILES: C1(=S)NC(=O)C2C=NN(C3=CC=CC(Br)=C3)C=2N1
1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503178-1g |
1-(3-Bromophenyl)-6-mercapto-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one |
1416342-23-8 | 97% | 1g |
$539 | 2023-02-18 |
1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
Comprehensive Overview of 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1416342-23-8)
The compound 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1416342-23-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[3,4-d]pyrimidine derivative is characterized by its unique structural features, including a bromophenyl group and a mercapto substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases.
In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in precision medicine and personalized therapeutics. The 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one structure aligns with this trend, as its heterocyclic core offers versatility for modifications to enhance binding affinity and selectivity. This compound's CAS No. 1416342-23-8 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and biochemical assays.
One of the key advantages of this compound lies in its synthetic accessibility. The pyrazolo[3,4-d]pyrimidin-4-one scaffold can be efficiently functionalized, enabling the exploration of diverse structure-activity relationships (SAR). The presence of the 3-bromophenyl moiety introduces opportunities for further derivatization via cross-coupling reactions, a topic widely discussed in organic synthesis forums. Additionally, the mercapto group provides a handle for conjugation or additional chemical transformations, making it a valuable intermediate in drug design.
The therapeutic potential of 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one extends to its possible applications in signal transduction modulation. Kinases, which are often dysregulated in diseases like cancer, are prime targets for such compounds. Online discussions frequently highlight the need for ATP-competitive inhibitors, and this molecule's pyrimidinone core fits the profile of kinase-binding motifs. Its CAS No. 1416342-23-8 is thus associated with cutting-edge research in kinase drug discovery.
From a computational chemistry perspective, 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one is an intriguing subject for molecular docking studies. Researchers often investigate its interactions with protein targets to predict binding modes and optimize lead compounds. The compound's lipophilicity and hydrogen-bonding capacity are critical parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a hot topic in pharmacokinetic optimization.
Another area of interest is the compound's potential role in fragment-based drug discovery (FBDD). The pyrazolo[3,4-d]pyrimidin-4-one scaffold is considered a privileged structure in FBDD due to its ability to serve as a molecular fragment for building larger, more potent inhibitors. This aligns with the increasing popularity of fragment screening techniques in academic and industrial labs, as evidenced by frequent searches for fragment libraries and hit-to-lead optimization strategies.
In summary, 1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1416342-23-8) represents a versatile and promising compound in modern drug discovery. Its structural features, synthetic flexibility, and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore kinase inhibitors and targeted therapies, this compound is likely to remain a focal point in medicinal chemistry and pharmaceutical development.
1416342-23-8 (1-(3-Bromo-phenyl)-6-mercapto-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)